Cas no 1189958-16-4 (7-Hydroxy Coumarin-13C3)

• Product Name: 7-Hydroxy Coumarin-13C3
• CAS No: 1189958-16-4
• MF: C₉H₆O₃
• MW: 165.12010717392
• CID: 1064730
• Update Time: 2025-06-11

7-Hydroxy Coumarin-13C3 Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Coumarin-13C3

• Inchi： 1S/C9H6O3/c10-7-3-1-6-2-4-9(11)12-8(6)5-7/h1-5,10H/i5+1,7+1,8+1
• InChI Key： ORHBXUUXSCNDEV-QIOHBQFSSA-N
• SMILES： O1C(C=CC2C=C[13C](=[13CH][13C]1=2)O)=O

Additional information on 7-Hydroxy Coumarin-13C3

Professional Introduction to 7-Hydroxy Coumarin-13C3 (CAS No: 1189958-16-4)

7-Hydroxy Coumarin-13C3, identified by the Chemical Abstracts Service registry number CAS No: 1189958-16-4, is a specialized organic compound belonging to the coumarin family. This isotope-labeled derivative, specifically enriched with carbon-13, has garnered significant attention in the field of pharmaceutical research and biochemical analysis due to its unique structural and metabolic properties. The incorporation of the stable isotope 13C allows for precise tracing and studying of metabolic pathways, making it an invaluable tool in drug development and metabolic studies.

The compound 7-Hydroxy Coumarin-13C3 is structurally characterized by a benzopyranone core, which is a common motif in many bioactive natural products and synthetic drugs. The presence of a hydroxyl group at the 7-position enhances its reactivity and biological potential, enabling diverse interactions with enzymes and cellular receptors. This feature has been exploited in various research applications, particularly in understanding enzyme kinetics and substrate specificity.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further amplified the utility of labeled compounds like 7-Hydroxy Coumarin-13C3. The distinct NMR signals from the 13C isotope provide high-resolution structural information, facilitating the elucidation of complex molecular interactions. For instance, studies have demonstrated its application in characterizing the binding mechanisms of coumarin derivatives with target proteins, which is crucial for designing novel therapeutic agents.

One of the most compelling areas of research involving 7-Hydroxy Coumarin-13C3 is its role in metabolic flux analysis. By tracking the incorporation of 13C into downstream metabolites, researchers can gain insights into enzymatic pathways and metabolic bottlenecks. This has direct implications for optimizing drug metabolism and reducing toxic side effects. Furthermore, the compound has been utilized in studying the effects of diet and environmental factors on metabolic processes, contributing to a deeper understanding of human health and disease.

The pharmaceutical industry has also explored 7-Hydroxy Coumarin-13C3 as a precursor or intermediate in synthesizing more complex molecules. Its stability under various reaction conditions makes it an attractive candidate for multi-step synthetic protocols. Additionally, the labeled nature of the compound allows for easy detection and quantification during purification processes, ensuring high yields and purity standards.

Recent clinical trials have hinted at potential therapeutic applications of coumarin derivatives, particularly in anti-coagulant and anti-inflammatory contexts. While 7-Hydroxy Coumarin-13C3 itself may not be directly used as a drug, its labeled counterpart serves as an essential tool in validating drug candidates derived from similar structures. The ability to monitor these candidates' metabolism using non-invasive techniques enhances safety evaluations and improves patient outcomes.

The synthesis of 7-Hydroxy Coumarin-13C3 involves advanced organic chemistry techniques, including isotopic labeling methods such as methylation or carboxylation with 13CO2. These processes require precise control over reaction conditions to ensure optimal incorporation of the isotope without altering the core structure's integrity. Collaborative efforts between chemists and biochemists have refined these methodologies, making large-scale production feasible for research purposes.

Ethical considerations are paramount when handling compounds like 7-Hydroxy Coumarin-13C3, especially in clinical settings. Proper documentation and adherence to regulatory guidelines ensure that research findings are reliable and reproducible. The transparency in reporting methodologies also fosters trust among stakeholders, including investors and healthcare providers.

The future prospects for 7-Hydroxy Coumarin-13C3 are promising, with ongoing research exploring its potential in personalized medicine. By integrating genetic data with metabolic profiling using labeled compounds like this one, clinicians can tailor treatments to individual patient profiles. This approach aligns with broader trends in precision healthcare, where understanding individual variability is key to improving therapeutic efficacy.

In conclusion,7-Hydroxy Coumarin-13C3 (CAS No: 1189958-16-4) represents a significant advancement in biochemical research tools. Its unique properties make it indispensable for studying metabolic pathways, enzyme interactions, and drug development processes. As scientific methodologies continue to evolve,7-Hydroxy Coumarin-13C3 will undoubtedly play a pivotal role in uncovering new therapeutic strategies that benefit human health worldwide.